Cas no 110802-06-7 ((2-Methoxyethyl)methylamine Hydrochloride)

• Product name: (2-Methoxyethyl)methylamine Hydrochloride
• CAS No: 110802-06-7
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• CID: 1076140
• PubChem ID: 18670924

(2-Methoxyethyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-methyl-1-ethanamine hydrochloride
• (2-methoxyethyl)(methyl)amine hydrochloride
• (2-methoxyethyl)methylamine, chloride
• AC1Q3BTY
• AG-B-74007
• ARONIS023587
• CTK6I5691
• MolPort-003-993-522
• SBB080423
• 2-methoxy-N-methylethanamine;hydrochloride
• N-(2-methoxyethyl)methylamine hydrochloride
• DTXSID80595449
• EN300-51066
• 2-Methoxy-N-methyl-1-ethanaminehydrochloride
• (2-methoxyethyl)methylamine hydrochloride
• CS-0250483
• 2-Methoxy-N-methylethanaminehydrochloride
• 2-Methoxy-N-methyl-1-ethanamine hydrochloride, AldrichCPR
• 2-Methoxy-N-methylethanamine hydrochloride
• Z1259162131
• 2-Methoxy-N-methylethan-1-amine--hydrogen chloride (1/1)
• 110802-06-7
• WZTOGZXZQJFJNS-UHFFFAOYSA-N
• SCHEMBL3231144
• AKOS005111052
• (2-Methoxyethyl)methylamine Hydrochloride

• MDL： MFCD08741493
• Inchi： InChI=1S/C4H11NO.ClH/c1-5-3-4-6-2;/h5H,3-4H2,1-2H3;1H
• InChI Key： WZTOGZXZQJFJNS-UHFFFAOYSA-N
• SMILES： CNCCOC.Cl

Computed Properties

• Exact Mass: 125.0607417g/mol
• Monoisotopic Mass: 125.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 552.8±60.0 °C at 760 mmHg
• Flash Point: 288.1±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(2-Methoxyethyl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Methoxyethyl)methylamine Hydrochloride

(2-Methoxyethyl)methylamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 110802-06-7, commonly referred to as (2-Methoxyethyl)methylamine Hydrochloride, is a significant entity in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary research.

Chemical Structure and Properties

(2-Methoxyethyl)methylamine Hydrochloride consists of a methoxyethyl group attached to a methylamine moiety, with the hydrochloride salt form stabilizing the compound. The structure is defined by the presence of an ether group (-OCH3) and a tertiary amine (-NMe2), which contribute to its distinct chemical reactivity and physical properties. The compound exhibits a melting point of approximately 180°C and is soluble in water, making it suitable for various aqueous-based reactions and formulations.

Synthesis and Characterization

The synthesis of (2-Methoxyethyl)methylamine Hydrochloride involves a multi-step process, typically starting with the alkylation of methylamine using an appropriate alkylating agent. Recent studies have explored the use of phase-transfer catalysts to enhance reaction efficiency, resulting in higher yields and purities. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS, confirming its structural integrity and purity.

Applications in Pharmaceutical Research

One of the most promising applications of (2-Methoxyethyl)methylamine Hydrochloride lies in its potential as a drug delivery agent. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. In a recent study published in *Journal of Medicinal Chemistry*, the compound demonstrated improved drug encapsulation efficiency when used as a component in lipid nanoparticles.

Additionally, (2-Methoxyethyl)methylamine Hydrochloride has shown potential in the development of targeted drug delivery systems. Its ability to interact with biological membranes suggests applications in cancer therapy, where precise drug delivery is critical. Ongoing research is focused on optimizing its compatibility with various therapeutic agents and improving its biocompatibility.

Environmental Impact and Biodegradability

The environmental impact of (2-Methoxyethyl)methylamine Hydrochloride has also been a subject of recent investigations. Studies conducted under simulated environmental conditions reveal that the compound exhibits moderate biodegradability, with degradation rates influenced by pH levels and microbial activity. Researchers are exploring methods to enhance its biodegradability through structural modifications, aiming to minimize its ecological footprint.

Future Directions and Research Opportunities

The future of (2-Methoxyethyl)methylamine Hydrochloride looks promising, with several research avenues yet to be explored. Potential areas include its application in green chemistry processes, development of novel materials, and further exploration of its pharmacokinetic properties. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field.